N-benzyl-2,4-dimethyl-3-(N-methylphenylsulfonamido)benzenesulfonamide

• IUPAC Name: 3-[benzenesulfonyl(methyl)amino]-N-benzyl-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H24N2O4S2/c1-17-14-15-21(29(25,26)23-16-19-10-6-4-7-11-19)18(2)22(17)24(3)30(27,28)20-12-8-5-9-13-20/h4-15,23H,16H2,1-3H3
• InChI Key: PMYBYZLLSCQHCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2)C)N(C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H24N2O4S2
• Molecular Weight: 444.6 g/mol

Description

N-benzyl-2,4-dimethyl-3-(N-methylphenylsulfonamido)benzenesulfonamide, also known as NBDMS, is a sulfonamide compound that has been extensively studied for its potential applications in various scientific fields. This compound has been synthesized using several methods and has demonstrated promising results in various biochemical and physiological studies.

Scientific Research Applications

Crystallography and Structural Analysis

Studies have revealed detailed insights into the crystal structures of benzenesulfonamide derivatives, highlighting their extensive intra- and intermolecular hydrogen bonding. These structural analyses provide a foundation for understanding the properties and potential applications of these compounds in materials science and drug design. For example, the work by Siddiqui et al. (2008) on dimethylphenyl analogues demonstrates how hydrogen bonding influences the formation of dimeric units and macrocyclic rings in crystal structures, relevant to the design of nonsteroidal anti-inflammatory drugs (Siddiqui, Ahmad, Siddiqui, & Parvez, 2008).

Photodynamic Therapy for Cancer Treatment

The modification of benzenesulfonamide derivatives to create photosensitizers with high singlet oxygen quantum yield indicates their potential in photodynamic therapy for cancer treatment. Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide groups, showing promising properties for Type II photosensitizers used in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Chemical Reactivity

The synthesis and characterization of benzenesulfonamide derivatives reveal their versatility in chemical reactions, contributing to the development of new pharmacologically active compounds. The study by Rublova et al. (2017) on the synthesis of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride provides insight into the molecular-electronic structure and kinetic investigations of these compounds, which is essential for designing sulfonamide-based inhibitors and other active molecules (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).